Cas no 6406-55-9 (4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt)

• Product Name: 4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt
• CAS No: 6406-55-9
• MF: C₂₂H₁₄N₄Na₂O₇S₂
• MW: 556.478703975677
• CID: 425049
• Update Time: 2023-11-19

4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthalenedisulfonic acid,4-hydroxy-3-[[4-(phenylazo)phenyl]azo]-, disodium salt
• 4-Hydroxy-3-[[4-(phenylazo)phenyl]azo]naphthalene-1,5-disulfonic acid disodium salt
• C.I.26780
• CID 101919554
• Croceine Scarlet B

• Inchi： 1S/C22H16N4O7S2.2Na/c27-22-18(13-20(35(31,32)33)17-7-4-8-19(21(17)22)34(28,29)30)26-25-16-11-9-15(10-12-16)24-23-14-5-2-1-3-6-14;;/h1-13,27H,(H,28,29,30)(H,31,32,33);;/q;2*+1/p-2/b24-23+,26-25+;;
• InChI Key： MSHMTSUZANSULA-RVTJCSDESA-L
• SMILES： S(C1C=C(C(=C2C(=CC=CC2=1)S(=O)(=O)[O-])[O-])/N=N/C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)(=O)(=O)O.[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 965
• Topological Polar Surface Area: 201